Cas no 53414-23-6 (2-(ethylsulfanyl)methyloxirane)

2-(Ethylsulfanyl)methyloxirane is a sulfur-containing epoxide compound characterized by its reactive oxirane ring and ethylsulfanyl functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in organic synthesis and polymer chemistry. The presence of both the epoxide and thioether moieties enables participation in ring-opening reactions, cross-linking processes, and nucleophilic substitutions, making it valuable for modifying polymers or producing specialty chemicals. Its balanced reactivity and stability facilitate controlled functionalization under mild conditions. The compound is typically handled with standard safety precautions for epoxides, including proper ventilation and protective equipment. Its applications span adhesives, coatings, and pharmaceuticals, where tailored reactivity is required.

2-(ethylsulfanyl)methyloxirane structure

53414-23-6 structure

Product Name:2-(ethylsulfanyl)methyloxirane

CAS No:53414-23-6

MF:C₅H₁₀OS

MW:118.197300434113

CID:1582153

PubChem ID:143048

Update Time:2025-11-04

2-(ethylsulfanyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

- 2-[(ethylsulfanyl)methyl]oxirane
- Oxirane, (ethylthiomethyl)-
- (ethylthiomethyl)-Oxirane
- 2-(ethylsulfanyl)methyloxirane
- 53414-23-6
- EN300-1865466
- AKOS000220511
- SCHEMBL3394299
- 2,3-epoxypropyl ethyl sulfide
- DTXSID50968085
- Inchi： 1S/C5H10OS/c1-2-7-4-5-3-6-5/h5H,2-4H2,1H3
- InChI Key： KDSVXIGJVLFKOE-UHFFFAOYSA-N
- SMILES： S(CC)CC1CO1

Computed Properties

Exact Mass: 118.0453
Monoisotopic Mass: 118.04523611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 12.53

2-(ethylsulfanyl)methyloxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1865466-0.05g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	0.05g	$348.0	2023-09-18
Enamine	EN300-1865466-0.1g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	0.1g	$364.0	2023-09-18
Enamine	EN300-1865466-0.25g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	0.25g	$381.0	2023-09-18
Enamine	EN300-1865466-0.5g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	0.5g	$397.0	2023-09-18
Enamine	EN300-1865466-1.0g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	1g	$914.0	2023-06-02
Enamine	EN300-1865466-2.5g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	2.5g	$810.0	2023-09-18
Enamine	EN300-1865466-5.0g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	5g	$2650.0	2023-06-02
Enamine	EN300-1865466-10.0g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	10g	$3929.0	2023-06-02
Enamine	EN300-1865466-1g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	1g	$414.0	2023-09-18
Enamine	EN300-1865466-5g	2-[(ethylsulfanyl)methyl]oxirane	53414-23-6	5g	$1199.0	2023-09-18

2-(ethylsulfanyl)methyloxirane Related Literature

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3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

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Additional information on 2-(ethylsulfanyl)methyloxirane

Comprehensive Overview of 2-(Ethylsulfanyl)methyloxirane (CAS No. 53414-23-6): Properties, Applications, and Industry Insights

2-(Ethylsulfanyl)methyloxirane, identified by its CAS number 53414-23-6, is a specialized organic compound gaining attention in industrial and research applications. This epoxide derivative, characterized by its ethylsulfanyl and methyloxirane functional groups, exhibits unique reactivity, making it valuable for synthetic chemistry and material science. Its molecular structure combines a three-membered oxirane ring with a sulfur-containing substituent, enabling diverse chemical transformations.

In recent years, the demand for epoxide-based intermediates like 2-(ethylsulfanyl)methyloxirane has surged due to their role in polymer production, adhesives, and coatings. Researchers frequently search for "epoxide reactivity mechanisms" or "sulfur-containing epoxy resins," reflecting growing interest in sustainable materials. The compound’s thioether linkage (-S-) enhances thermal stability, a property highly sought after in high-performance composites.

From an industrial perspective, CAS 53414-23-6 is often explored for its potential in "green chemistry applications." Questions like "how to modify epoxy resins for biodegradability" align with global trends toward eco-friendly alternatives. The compound’s ethylsulfanyl group offers opportunities for functionalization, enabling tailored properties such as improved flexibility or adhesion in polymer matrices.

Analytical studies highlight the compound’s compatibility with modern techniques like NMR spectroscopy and HPLC analysis, addressing common queries such as "how to characterize sulfur-modified epoxides." Its low volatility and moderate polarity make it suitable for controlled reactions, reducing environmental release risks—a key concern in regulatory discussions.

Innovations in "catalytic epoxidation" and "click chemistry" further elevate the relevance of 2-(ethylsulfanyl)methyloxirane. For instance, its use in "thiol-epoxy click reactions" simplifies the synthesis of cross-linked networks, a topic trending in material science forums. The compound’s bifunctional nature (oxirane + thioether) supports applications ranging from drug delivery systems to advanced coatings.

Safety and handling of 53414-23-6 are frequently addressed in technical literature. While not classified as hazardous under standard protocols, best practices recommend glovebox use and inert atmosphere storage to preserve stability. Such precautions align with searches for "safe handling of reactive epoxides," emphasizing user education.

In conclusion, 2-(ethylsulfanyl)methyloxirane (CAS 53414-23-6) bridges gaps between academic research and industrial innovation. Its dual functionality and adaptability to sustainable chemistry frameworks position it as a compound of enduring significance. Future studies may explore its role in "bio-based polymers" or "self-healing materials," areas capturing widespread scientific curiosity.